2-(1,3-dioxo-2-azaspiro[4.4]non-2-yl)-N-{3-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}acetamide

Specification

• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 2-(1,3-dioxo-2-azaspiro[4.4]nonan-2-yl)-N-[3-(1-methylimidazole-2-carbonyl)phenyl]acetamide
• Standard InChI: InChI=1S/C21H22N4O4/c1-24-10-9-22-19(24)18(28)14-5-4-6-15(11-14)23-16(26)13-25-17(27)12-21(20(25)29)7-2-3-8-21/h4-6,9-11H,2-3,7-8,12-13H2,1H3,(H,23,26)
• Standard InChI Key: IZAISKMVEPODAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(=O)C2=CC(=CC=C2)NC(=O)CN3C(=O)CC4(C3=O)CCCC4

Introduction

Potential Biological Activities

Compounds with similar structures to 2-(1,3-dioxo-2-azaspiro[4.4]non-2-yl)-N-{3-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}acetamide are often investigated for their potential as therapeutic agents. These activities could include:

• Enzyme Inhibition: The presence of functional groups like imidazole and spiro rings might allow this compound to interact with enzymes, potentially inhibiting their activity.

• Antimicrobial Activity: Imidazole derivatives are known for their antimicrobial properties, suggesting this compound could have similar effects.

• Cancer Research: Complex organic molecules are frequently studied for their anticancer potential due to their ability to interact with cellular targets.

Table 1: Potential Biological Activities of Similar Compounds

Activity	Mechanism	Relevance
Enzyme Inhibition	Binding to active sites of enzymes	Potential therapeutic applications
Antimicrobial Activity	Disruption of microbial cell membranes or metabolic pathways	Treatment of infections
Cancer Research	Interaction with cellular targets, inhibiting proliferation	Potential anticancer agents

Research Findings and Challenges

Research on 2-(1,3-dioxo-2-azaspiro[4.4]non-2-yl)-N-{3-[(1-methyl-1H-imidazol-2-yl)carbonyl]phenyl}acetamide may be limited due to its specialized structure and potential novelty. Challenges in studying this compound include:

• Synthetic Complexity: The synthesis of such a compound can be challenging due to the need to form and connect multiple complex rings.

• Biological Evaluation: Assessing biological activity requires extensive testing, including in vitro and in vivo studies.

Table 2: Challenges in Studying Complex Organic Compounds

Challenge	Description	Impact
Synthetic Complexity	Difficulty in forming and connecting complex rings	Limits availability of compound for study
Biological Evaluation	Need for extensive in vitro and in vivo testing	Requires significant resources and time